N'-[1-(4-biphenylyl)propylidene]-2-(2,4-dimethylphenoxy)acetohydrazide

• IUPAC Name: 2-(2,4-dimethylphenoxy)-N-[(E)-1-(4-phenylphenyl)propylideneamino]acetamide
• InChI: InChI=1S/C25H26N2O2/c1-4-23(22-13-11-21(12-14-22)20-8-6-5-7-9-20)26-27-25(28)17-29-24-15-10-18(2)16-19(24)3/h5-16H,4,17H2,1-3H3,(H,27,28)/b26-23+
• InChI Key: UHPYTYMMWNFTQC-WNAAXNPUSA-N
• Canonical SMILES: CCC(=NNC(=O)COC1=C(C=C(C=C1)C)C)C2=CC=C(C=C2)C3=CC=CC=C3
• Isomeric SMILES: CC/C(=N\NC(=O)COC1=C(C=C(C=C1)C)C)/C2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C25H26N2O2
• Molecular Weight: 386.5 g/mol

Description

N'-[1-(4-biphenylyl)propylidene]-2-(2,4-dimethylphenoxy)acetohydrazide, also known as BPHA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BPHA is a hydrazone derivative that has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments have been studied extensively.

Mechanism of Action

The mechanism of action of N'-[1-(4-biphenylyl)propylidene]-2-(2,4-dimethylphenoxy)acetohydrazide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in various cellular processes. N'-[1-(4-biphenylyl)propylidene]-2-(2,4-dimethylphenoxy)acetohydrazide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression by removing acetyl groups from histone proteins. N'-[1-(4-biphenylyl)propylidene]-2-(2,4-dimethylphenoxy)acetohydrazide has also been shown to inhibit the activity of protein tyrosine phosphatases (PTPs), which are enzymes that regulate the phosphorylation state of proteins.
Biochemical and Physiological Effects:
N'-[1-(4-biphenylyl)propylidene]-2-(2,4-dimethylphenoxy)acetohydrazide has been shown to have various biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of inflammation, and the enhancement of cognitive function. N'-[1-(4-biphenylyl)propylidene]-2-(2,4-dimethylphenoxy)acetohydrazide has also been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

N'-[1-(4-biphenylyl)propylidene]-2-(2,4-dimethylphenoxy)acetohydrazide has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. However, N'-[1-(4-biphenylyl)propylidene]-2-(2,4-dimethylphenoxy)acetohydrazide also has some limitations, including its low potency and selectivity for certain targets, and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on N'-[1-(4-biphenylyl)propylidene]-2-(2,4-dimethylphenoxy)acetohydrazide, including the synthesis of analogs with improved potency and selectivity, the investigation of its potential as a therapeutic agent for various diseases, and the development of new applications in material science and organic chemistry. Additionally, further studies are needed to fully understand the mechanism of action of N'-[1-(4-biphenylyl)propylidene]-2-(2,4-dimethylphenoxy)acetohydrazide and its effects on various cellular processes.

Synthesis Methods

N'-[1-(4-biphenylyl)propylidene]-2-(2,4-dimethylphenoxy)acetohydrazide can be synthesized using different methods, including the reaction between 4-biphenylylcarboxaldehyde and 2-(2,4-dimethylphenoxy)acetic acid hydrazide in the presence of a catalyst. The reaction is carried out in a solvent such as ethanol or methanol, and the product is obtained by filtration and recrystallization.

Scientific Research Applications

N'-[1-(4-biphenylyl)propylidene]-2-(2,4-dimethylphenoxy)acetohydrazide has been studied extensively due to its potential applications in various fields, including medicinal chemistry, material science, and organic chemistry. In medicinal chemistry, N'-[1-(4-biphenylyl)propylidene]-2-(2,4-dimethylphenoxy)acetohydrazide has been investigated as a potential drug candidate for the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. In material science, N'-[1-(4-biphenylyl)propylidene]-2-(2,4-dimethylphenoxy)acetohydrazide has been used as a building block for the synthesis of metal-organic frameworks (MOFs) and other organic materials. In organic chemistry, N'-[1-(4-biphenylyl)propylidene]-2-(2,4-dimethylphenoxy)acetohydrazide has been used as a reagent for the synthesis of various compounds.